Cas no 163685-42-5 (3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate))

• Product Name: 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate)
• CAS No: 163685-42-5
• MF: C₂₂H₃₀O₈S
• MW: 454.533806324005
• CID: 1062087
• PubChem ID: 131668174
• Update Time: 2025-10-30

3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3-[2-Hydroxy-3-[4-(2-methoxyethyl)phenoxy]propoxy]-1,2-propanediol 1-(4-Methylbenzenesulfonate)
• HNUOERLHCZGCPA-UHFFFAOYSA-N
• DB-304398
• 163685-42-5
• 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate)

• Inchi： 1S/C22H30O8S/c1-17-3-9-22(10-4-17)31(25,26)30-16-20(24)14-28-13-19(23)15-29-21-7-5-18(6-8-21)11-12-27-2/h3-10,19-20,23-24H,11-16H2,1-2H3
• InChI Key： HNUOERLHCZGCPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(COCC(COC1C=CC(=CC=1)CCOC)O)O

Computed Properties

• Exact Mass: 454.16613908g/mol
• Monoisotopic Mass: 454.16613908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate)

Professional Introduction to Compound with CAS No. 163685-42-5 and Product Name: 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate)

The compound in question, identified by the CAS number 163685-42-5, is a sophisticated organic molecule with a complex structure that has garnered attention in the field of pharmaceutical chemistry. The product name, 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate), provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's structural characteristics, potential applications, and its relevance in contemporary research.

At the core of this compound's identity is its intricate molecular architecture. The presence of multiple hydroxyl groups, ether linkages, and a sulfonate moiety contributes to its unique chemical properties. Specifically, the 3-2-Hydroxy group and the 4-Methylbenzenesulfonate moiety are critical for understanding its reactivity and potential biological activity. These features suggest that the compound may exhibit properties such as solubility in polar solvents, ability to form hydrogen bonds, and potential interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. The structure of 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate) aligns well with the current trends in drug discovery. For instance, the phenoxypropoxy group is commonly found in bioactive molecules due to its ability to enhance binding affinity to biological receptors. Additionally, the sulfonate group often improves water solubility, which is a crucial factor for oral and injectable formulations.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl groups in the molecule can serve as points for further functionalization, allowing chemists to design derivatives with enhanced specificity and efficacy. Furthermore, the 2-methoxyethyl side chain provides a flexible structure that can be tailored to optimize pharmacokinetic properties.

The sulfonate group is particularly noteworthy due to its prevalence in pharmacologically active compounds. Sulfonates are known for their ability to enhance binding interactions through ionic and hydrogen bonding mechanisms. This feature makes 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate) a promising candidate for further investigation as a lead compound in drug development. Moreover, recent studies have shown that sulfonate-containing molecules can exhibit anti-inflammatory and antimicrobial properties, further supporting their therapeutic potential.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the skill and precision required in modern pharmaceutical synthesis. The introduction of various functional groups while maintaining regioselectivity is a challenging yet rewarding aspect of this work. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been employed to achieve the desired molecular architecture efficiently.

The significance of this compound extends beyond its structural complexity. It represents a convergence of cutting-edge chemical methodologies and innovative drug design principles. The integration of computational chemistry tools has also played a pivotal role in predicting and optimizing its biological activity. Molecular modeling studies have been instrumental in understanding how this molecule interacts with potential targets at the atomic level.

In conclusion, 3-2-Hydroxy-3-4-(2-methoxyethyl)phenoxypropoxy-1,2-propanediol 1-(4-Methylbenzenesulfonate) stands as a testament to the progress being made in synthetic organic chemistry and medicinal chemistry. Its unique structural features offer numerous possibilities for further research and development. As scientists continue to explore its potential applications, it is likely that this compound will contribute significantly to advancements in therapeutic interventions for various diseases.